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Compound of Interest

Compound Name: Pentamethylbenzene

Cat. No.: B147382 Get Quote

Introduction: Pentamethylbenzene (CAS No. 700-12-9) is a substituted aromatic hydrocarbon

widely utilized in organic synthesis and chemical research.[1][2] Its applications include acting

as a precursor for more complex aromatic derivatives and in the preparation of materials like

nitropentamethylbenzene.[1] Given its flammable and irritant nature, a comprehensive

understanding of its safety profile and handling requirements is paramount for researchers,

scientists, and drug development professionals. This guide provides an in-depth overview of

the hazards, safe handling protocols, and emergency procedures associated with

pentamethylbenzene, ensuring a secure laboratory environment.

Chemical and Physical Properties
Pentamethylbenzene is a colorless to off-white or pale yellow crystalline solid at room

temperature.[1][3][4] It has a faint aromatic odor.[1] A summary of its key physical and chemical

properties is presented below.
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Property Value Source(s)

CAS Number 700-12-9 [3][5][6]

Molecular Formula C₁₁H₁₆ [5][6][7]

Molecular Weight 148.24 - 148.25 g/mol [5][6][7][8]

Appearance
Off-white / pale yellow powder

solid
[1][3][4]

Melting Point 49 - 52 °C / 120.2 - 125.6 °F [4][8]

Boiling Point 231 °C / 447.8 °F [4][8]

Flash Point 91 °C / 195.8 °F [4][7]

Density 0.917 g/cm³ (at 20-25 °C) [4][8][9]

Vapor Pressure 0.03 mmHg [5]

Water Solubility
Limited / No information

available
[1][4][7]

Hazard Identification and Classification
Pentamethylbenzene is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3] The primary hazards are its flammability and

its irritant effects on the skin, eyes, and respiratory system.[1][5][6]
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Hazard Class GHS Category Hazard Statement Source(s)

Flammable Solids Category 1 / 2
H228: Flammable

solid
[1][5][6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][5][6][9]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[1][5][6][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][5][6][9]

Signal Word:Warning[3][4][9]

Hazard Pictograms:
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Core hazard properties and their logical consequences for handling.
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Toxicological Profile
The toxicological properties of pentamethylbenzene have not been fully investigated.[3]

However, available data indicates it poses an irritation hazard upon exposure.[1]

Endpoint Finding Notes Source(s)

Acute Toxicity

Data not available;

generally considered

low.

The toxicological

properties have not

been fully

investigated.

[1][3]

Skin Irritation Causes skin irritation.

Prolonged contact

may induce dermatitis

in sensitive

individuals.

[1][5][9]

Eye Irritation
Causes serious eye

irritation.

Direct contact can

cause redness and

pain.

[1][5][9]

Respiratory Irritation
May cause respiratory

irritation.

Inhalation of dust or

vapors may cause

dizziness or

headaches.

[1][5][9]

Carcinogenicity
No conclusive

evidence.

Not classified as a

known or probable

human carcinogen by

IARC or EPA.

[1][6]

Germ Cell

Mutagenicity

No information

available.
[3]

Aspiration Hazard Not applicable (solid). [4]

One study notes that pentamethylbenzene induces hepatic microsomal cytochrome P-450

and associated monooxygenases.[5]
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Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize risks associated

with pentamethylbenzene.

Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[1][6] Ensure adequate ventilation,

especially in confined areas.[3][4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][6] No

smoking.[6][7]

Static Discharge: Take precautionary measures against static discharges.[3][6] Ground and

bond container and receiving equipment.[1][6]

Personal Contact: Avoid contact with skin, eyes, and clothing.[3] Avoid breathing dust.[6] Do

not ingest.[3]

Hygiene: Wash hands thoroughly after handling.[6] Handle in accordance with good

industrial hygiene and safety practice.[3]

Storage:

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6]

Incompatible Materials: Store away from strong oxidizing agents.[1][3][4]

Security: Store locked up.[1][6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04163~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2005:13:31~~Pentamethylbenzene~~
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11396816&lang=EN
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04163~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2005:13:31~~Pentamethylbenzene~~
https://wap.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/153613
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare to Handle
Pentamethylbenzene

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Ventilation)

3. Ground/Bond Container
and Receiving Equipment

4. Transfer Chemical
(Avoid Dust Generation)

Spill Occurred?

Execute Spill Protocol
(Section 6)

Yes

5. Securely Seal Container

No

6. Store in Cool, Dry,
Well-Ventilated Area

7. Clean Work Area &
Wash Hands

End
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A standard workflow for the safe handling of pentamethylbenzene.
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Exposure Controls and Personal Protective
Equipment (PPE)
Currently, no specific occupational exposure limits have been established for

pentamethylbenzene.[3][4] Engineering controls and appropriate PPE are the primary

methods for minimizing exposure.

Engineering Controls:

Ensure adequate ventilation, particularly in confined spaces.[3][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][6]

Eye wash stations and safety showers should be readily available.

Personal Protective Equipment:

Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (OSHA 29 CFR

1910.133 or European

Standard EN166).

[3][4]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure. Long-sleeved

clothing is recommended.

[3][4][10]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if irritation

or other symptoms are

experienced. A dust mask

(N95) or particle filter (P3) is

recommended.

[3][4]
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Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure, spill, or fire.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek medical attention if symptoms occur.[3][4][11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin with plenty

of soap and water for at least 15 minutes.[3][4][6] If skin irritation persists, consult a

physician.[3][4]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids.[3][4] Remove contact lenses if present and easy to do.[6] Seek medical

attention.[3][4]

Ingestion: Clean the mouth with water and then drink plenty of water.[4] Seek medical

attention if symptoms occur.[4][11]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use CO₂, dry chemical powder, alcohol-resistant foam, or

water spray/mist to extinguish.[3][4][7][9]

Specific Hazards: The material is combustible and can form explosive mixtures with air.[6][7]

Containers may explode when heated.[3][7] Hazardous combustion products include carbon

monoxide and carbon dioxide.[3][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[3]

Avoid contact with the substance and avoid dust formation.[3][6]
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Containment & Clean-up: Sweep or shovel the spilled material into a suitable, closed

container for disposal.[3] Do not let the product enter drains.[6]

Spill Response

Personnel Exposure

Emergency Event
(Spill or Exposure)

1. Assess Situation
(Ensure Own Safety First)

2. Alert Others &
Evacuate Immediate Area

Is it a spill?

Is there personnel exposure?Remove Ignition Sources

Yes No

Ensure Ventilation

Contain & Clean Up
(Use appropriate absorbents)

Dispose of Waste in
Sealed Containers

3. Report Incident to Supervisor

Remove from Exposure Source

Yes

NoAdminister First Aid
(See Section 6)

Seek Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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